3-Ethyl-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylic acid

• IUPAC Name: 3-ethyl-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylic acid
• InChI: InChI=1S/C9H9N3O2/c1-2-7-10-11-8-5-6(9(13)14)3-4-12(7)8/h3-5H,2H2,1H3,(H,13,14)
• InChI Key: VSIMHMPGGUSZTC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C2N1C=CC(=C2)C(=O)O
• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol

Description

“3-Ethyl-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylic acid” is a heterocyclic compound. It is part of the triazole family, which are known for their versatile biological activities. Triazoles are present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a five-membered aromatic azole chain, containing two carbon and three nitrogen atoms. The linear formula is C9H9O2N3.

Scientific Research Applications

Synthesis of Novel Compounds

Research has focused on synthesizing novel derivatives of triazolopyridine for various applications. For example, the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives through interactions of ethyl 2-(benzo[d]thazol-2-yl)acetate with different arylidinemalononitrile derivatives. These compounds have been explored for their potential applications in creating new materials with unique properties (Mohamed, 2021).

Heterocyclic Chemistry

The field of heterocyclic chemistry has benefited from studies on triazolopyridine derivatives. Novel synthetic pathways have been developed to create triazolopyridine derivatives with potential applications in medicinal chemistry and materials science. For instance, the synthesis of 1,2,4-triazolo [4,3-a] 2H-pyrano [3,2-e] pyridine derivatives has been reported, showcasing the versatility of triazolopyridine chemistry (Kumar & Mashelkar, 2007).

Antimicrobial and Tuberculostatic Activities

Some derivatives of 3-Ethyl-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylic acid have been evaluated for their antimicrobial and tuberculostatic activities. Research into the structural analogs of these compounds has led to the identification of potential antituberculous agents, highlighting the importance of triazolopyridine derivatives in developing new treatments for infectious diseases (Titova et al., 2019).

Novel Synthetic Methodologies

Innovative synthetic methodologies involving triazolopyridine derivatives have been developed, including the use of green chemistry principles for the synthesis of ethyl 5-amino-7-(4-phenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate derivatives. These methodologies emphasize the importance of environmentally friendly approaches in chemical synthesis and the potential of triazolopyridine derivatives in advancing sustainable practices in chemistry (Khaligh et al., 2020).

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit c-met/vegfr-2 kinases , which play crucial roles in cell growth and angiogenesis, respectively.

Mode of Action

It’s suggested that similar compounds interact with their targets (such as c-met/vegfr-2 kinases) and inhibit their activities , leading to changes in cellular processes such as cell growth and angiogenesis.

Biochemical Pathways

Based on its potential targets, it could be inferred that it may affect pathways related to cell growth and angiogenesis .

Pharmacokinetics

It’s worth noting that similar triazole derivatives have been reported to have issues with solubility in water and other medicinal solvents, which could impact their bioavailability .

Result of Action

Similar compounds have been found to exhibit antiproliferative activities against certain cancer cell lines , suggesting that this compound may also have similar effects.

Future Directions

The future directions for “3-Ethyl-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylic acid” and similar compounds could involve further exploration of their synthesis methods, biological activities, and potential applications in various drug classes.